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The interfacial shear stress that occurs when a network of a polymer that is highly mobile at the segment level (an elastomer) is slid over the smooth surface of an immobile (glassy) polymer has been measured. The glassy material is covered by a thin layer of end-attached chains of the mobile material. The experiment was designed so that there were no free chains at the interface; the slip occurred between network chains on the one side and rigid material plus end-attached mobile chains on the other. Two main results were obtained: (1) The interfacial shear stress was found to be strongly affected by the mobility of the materials on both sides of the slip plane, considerably lower stress was observed when both sides of the interface were highly mobile. (2) Very thin layers of tethered chains were found to increase the interfacial friction.

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Vibrational sum frequency spectroscopy (SFS) has been used to study monolayer films adsorbed from aqueous solutions of didodecyldimethylammonium bromide (DDAB) and dodecan-1-ol (C12OH) onto a planar model hydrophobic surface. The DDAB film adsorbed from pure solution is conformationally disordered and becomes steadily more disordered as the solution concentration decreases or the temperature increases. In contrast, the C12OH film adsorbed from saturated solution produces a densely packed monolayer which exhibits a first-order phase transition near 313 K. The difference in conformational orders is thought to arise from the fact that DDAB has a large positively charged head group and two non-parallel alkyl chains which prevent close-packing in the monolayer. In solutions containing both DDAB and C12OH coadsorption occurs when the DDAB concentration is at least 1/10 of its critical aggregation concentration (c.a.c.) and persists well above the phase-transition temperature of C12OH. For DDAB concentrations below 1/10 c.a.c. the adsorbed film contains only C12OH. For DDAB concentration equal to 5 c.a.c. the adsorbed film contains a fractional C12OH coverage of ca. 1/5. Experiments using deuteriated dodecan-1-ol (d-C12OH) show that DDAB in coadsorbed films is more conformationally ordered than the pure DDAB monolayer.

We report the design and synthesis of a tetraphenylethene substituted with naphthalimide at the 4, 6 positions, named NI-2TPE. NI-2TPE exhibits strong solvent-dependent emission properties with combined ICT and AIE characteristics in THF–H2O systems. This probe was used directly on test papers to distinguish normal organic solvents using their emission colours under UV light based on its AIE and ICT nature. Thanks to the vinyl group in NI-2TPE, we synthesized a copolymer of NIPAM and NI-2TPE, termed P(NIPAM-co-NI-2TPE). The resulting polymer is highly soluble and fluorescent in water (ΦF = 15.4%). Due to the well-known thermo-responsive character of NIPAM, P(NIPAM-co-NI-2TPE) exhibits an interesting fluorescence change in response to various temperatures. Due to the thermo-induced shrinking of the PNIPAM chain, the fluorescence intensity gradually increased from 20 to 34 °C. As the temperature further increased from 34 to 90 °C, the fluorescence intensity decreased sharply, which was caused by the well-known thermal effects. Furthermore, we synthesized a P(HEA-co-NI-2TPE–TPP acrylate) copolymer, in which HEA is a hydrophilic unit, TPP is a mitochondria label and NI-2TPE a fluorescent probe. The corresponding polymer probe is highly soluble in water with FLQY = 7% and we have further applied this probe as a mitochondria targeted imaging tracker in HeLa cells successfully.

Interstellar dark clouds are known as the source of star and planetary system formation, and the study of chemical composition in dark clouds is important for understanding the process of evolution of matter in the universe toward the planets and to life. The results of the first molecular spectral line survey toward a typical dark cloud, TMC-1 (Taurus Molecular Cloud-1) have been reported. The observations were completed in the frequency range 8800–50000 MHz, and the results of detailed data analysis are presented. This is the first complete spectral line survey toward a cold, dark cloud ever made. We used the 45 m mm-wave telescope and a very large acousto-optical radiospectrometer with 32000 output channels of the Nobeyama Radio Observatory, NAOJ. We detected 404 lines from 38 molecules including 11 new molecules such as C6H, CCO, CCCO, CCS, CCCS, HNCCC, HCCNC, HCCCNH+, HCCCHO, CH2CN and cyclic C3H, all of them are short-lived organic compounds unknown before our detection. We also detected three new isotopomers, CC34S, CCC34S and HDCS. These results provide the basic general composition of cold, dark clouds for the first time. We also discuss chemical and physical evolution of dark clouds.